Cas no 946295-53-0 (N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-5-methylthiophene-2-sulfonamide)

• Product Name: N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-5-methylthiophene-2-sulfonamide
• CAS No: 946295-53-0
• MF: C₂₀H₂₀N₂O₄S₃
• MW: 448.57880115509
• CID: 5516217
• Update Time: 2025-05-25

N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-5-methylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenesulfonamide, 5-methyl-N-[1,2,3,4-tetrahydro-1-(phenylsulfonyl)-6-quinolinyl]-
• N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-5-methylthiophene-2-sulfonamide

• Inchi： 1S/C20H20N2O4S3/c1-15-9-12-20(27-15)28(23,24)21-17-10-11-19-16(14-17)6-5-13-22(19)29(25,26)18-7-3-2-4-8-18/h2-4,7-12,14,21H,5-6,13H2,1H3
• InChI Key： GMXCLBPZHODRKD-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3S(C2=CC=CC=C2)(=O)=O)(=O)=O)SC(C)=CC=1

Additional information on N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-5-methylthiophene-2-sulfonamide

N-1-(Benzenesulfonyl)-1,2,3,4-Tetrahydroquinolin-6-Yl-5-Methylthiophene-2-Sulfonamide: A Comprehensive Overview

The compound N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-5-methylthiophene-2-sulfonamide (CAS No. 946295-53-0) is a highly specialized chemical entity with significant potential in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense scientific investigation.

Structural Analysis and Synthesis

The molecular structure of N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-5-methylthiophene-2-sulfonamide is characterized by a tetrahydroquinoline core, which is a partially saturated quinoline derivative. This core is substituted at the 6-position with a benzenesulfonyl group and at the 2-position with a methylthiophene sulfonamide moiety. The combination of these groups imparts unique electronic and steric properties to the molecule.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed multi-component reactions and microwave-assisted synthesis to optimize the production process. These methods not only enhance yield but also reduce reaction time, making large-scale synthesis more feasible.

Biological Activity and Therapeutic Potential

Preclinical studies have demonstrated that N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-5-methylthiophene-2-sulfonamide exhibits potent inhibitory activity against several key enzymes involved in inflammatory and immune-related diseases. For instance, it has shown remarkable efficacy in inhibiting cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling pathways.

Moreover, this compound has been investigated for its potential in treating neurodegenerative disorders such as Alzheimer's disease. Studies suggest that it may modulate amyloid-beta aggregation and reduce oxidative stress in neuronal cells. These findings underscore its potential as a lead compound for drug development in neurology.

Pharmacokinetic Properties and Safety Profile

Pharmacokinetic studies conducted on N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-Yl-5-methylthiophene-sulfonamide reveal favorable absorption and distribution characteristics. The compound demonstrates moderate oral bioavailability and exhibits a relatively long half-life, suggesting once-daily dosing regimens could be effective.

Regarding safety, toxicological evaluations indicate that the compound has a low toxicity profile at therapeutic doses. Acute and chronic toxicity studies in animal models have shown no significant adverse effects on major organ systems. These results are encouraging for advancing this compound into clinical trials.

Current Research Directions and Future Prospects

Ongoing research is focused on elucidating the exact mechanism of action of N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-YL-sulfonamide at the molecular level. Advanced techniques such as X-ray crystallography and molecular docking are being employed to understand its binding interactions with target proteins.

In addition to its therapeutic applications, there is growing interest in exploring its use as a chemical probe for studying cellular signaling pathways. Its ability to modulate multiple targets makes it a valuable tool for mechanistic studies in cell biology.

Looking ahead, the development of N-(benzenesulfonyl)-tetrahydroquinolin-YL-sulfonamide into a clinical candidate hinges on successful phase I trials currently underway. If these trials confirm its safety and efficacy profile, it could pave the way for regulatory approval in specific indications within the next few years.

In conclusion,N-(benzenesulfonyl)-tetrahydroquinolin-YL-sulfonamide(CAS No. 946295) represents a promising chemical entity with diverse applications in drug discovery. Its unique structure combined with robust biological activity positions it as a key player in the development of novel therapeutics for chronic inflammatory diseases and neurodegenerative disorders.